![molecular formula C10H13N3O3 B6647353 3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid](/img/structure/B6647353.png)
3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid, also known as EPCA, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPCA is a pyrimidine-based amino acid that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid involves the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been found to inhibit the activity of histone deacetylases (HDACs), a class of enzymes that play a key role in regulating gene expression. By inhibiting HDAC activity, this compound can alter the expression of various genes that are involved in cancer cell growth and proliferation, leading to the induction of apoptosis.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can regulate the activity of various enzymes and signaling pathways that are involved in cellular metabolism and energy production. This compound has also been found to exhibit antioxidant activity, which can help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid in lab experiments is its high potency and specificity. This compound has been found to exhibit potent anti-tumor activity at relatively low concentrations, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid, including the development of more potent and selective analogs, the investigation of its mechanism of action in greater detail, and the evaluation of its potential therapeutic applications in vivo. Additionally, further studies are needed to determine the optimal dosing and administration strategies for this compound, as well as its potential side effects and toxicity.
Synthesis Methods
The synthesis of 3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid involves the reaction of ethyl 4,5-dicyanoimidazole-1-carboxylate with ethyl glycinate hydrochloride in the presence of a base. This reaction results in the formation of this compound as a white solid, which can be purified through recrystallization.
Scientific Research Applications
3-[(4-Ethylpyrimidine-5-carbonyl)amino]propanoic acid has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that this compound exhibits anti-tumor activity against various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death.
Properties
IUPAC Name |
3-[(4-ethylpyrimidine-5-carbonyl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3/c1-2-8-7(5-11-6-13-8)10(16)12-4-3-9(14)15/h5-6H,2-4H2,1H3,(H,12,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXYLCLNZXRXGHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=NC=C1C(=O)NCCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.